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Compound of Interest

Compound Name: 4-(Trifluoromethyl)cyclohexanone

Cat. No.: B120454 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Sourcing of 4-
(Trifluoromethyl)cyclohexanone for Advanced Research and Development

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 4-(Trifluoromethyl)cyclohexanone (CAS No.

75091-99-5), a critical fluorinated building block for professionals in pharmaceutical

development, medicinal chemistry, and materials science. We will move beyond a simple

supplier list to discuss the compound's significance, outline a robust procurement strategy, and

detail essential quality control protocols for incoming batches, ensuring the integrity of your

research and manufacturing processes.

The Strategic Importance of 4-
(Trifluoromethyl)cyclohexanone in Synthesis
The introduction of a trifluoromethyl (-CF3) group is a well-established strategy in modern drug

discovery for enhancing a molecule's metabolic stability, lipophilicity, and binding affinity.[1] 4-
(Trifluoromethyl)cyclohexanone serves as a versatile and highly valuable intermediate for

introducing this moiety into complex molecular architectures.[1][2][3] Its ketone functionality

allows for a wide range of synthetic transformations, including nucleophilic additions and

reductive aminations, making it a cornerstone for building novel scaffolds.[1] As such, securing

a reliable supply of high-purity 4-(Trifluoromethyl)cyclohexanone is a critical first step for any

research program leveraging its unique properties.
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Physicochemical Properties
A thorough understanding of the compound's properties is essential for its effective use in

experimental design and for ensuring safe handling. The key physicochemical data for 4-
(Trifluoromethyl)cyclohexanone are summarized below.

Property Value Source(s)

CAS Number 75091-99-5 [4][5]

Molecular Formula C₇H₉F₃O [2][4][6]

Molecular Weight 166.14 g/mol [4][5]

Appearance Colorless Liquid [2][5]

Purity (Typical) ≥97% [5][6][7]

Density ~1.221 g/mL at 25 °C [5][8]

Boiling Point 82 °C [9]

Flash Point 76.7 °C (170.1 °F) [5][8][9]

Refractive Index (n20/D) ~1.400 [5][8]

InChI Key
IPQDZFUZVJKAKZ-

UHFFFAOYSA-N
[2][5]

SMILES C1CC(=O)CCC1C(F)(F)F [2][5]

Commercial Availability and Key Suppliers
4-(Trifluoromethyl)cyclohexanone is readily available from a range of chemical suppliers who

cater to different scales, from research-grade grams to bulk kilograms. The choice of supplier

often depends on factors such as required purity, available quantity, lead time, and

documentation support (e.g., Certificate of Analysis). Below is a comparative table of prominent

global suppliers.
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Supplier
Product
Number(s)

Typical Purity Scale
Noteworthy
Features

Sigma-Aldrich

(Merck)
759287 97% Gram quantities

Extensive

documentation

(CoA, SDS) and

global

distribution.[5][8]

Thermo Scientific

Chemicals
AAH3379303 97% Gram quantities

Formerly an Alfa

Aesar product,

known for strong

portfolio in

research

chemicals.[7]

Manchester

Organics
B10641 97%

Gram quantities

in stock

Specialist in

fluorinated

compounds,

offers bulk quote

requests.[6]

Oakwood

Chemical
007622 95% Milligram to gram

US-based

supplier with a

focus on

synthesis

reagents.[10]

Biosynth FT28474 N/A Gram quantities

Provides key

physical

properties and

safety

information.[9]

NINGBO INNO

PHARMCHEM
N/A ≥99%

Kilogram

capacity

A China-based

manufacturer

offering CDMO

services for

larger scale

needs.[1][3][11]
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Note: Availability and pricing are subject to change. Always verify with the supplier directly.

Recommended Procurement and Qualification
Workflow
A systematic approach to procurement and qualification is crucial to mitigate risks associated

with chemical purity and supplier reliability. The following workflow is recommended for

research and development teams.

Procurement Phase

Incoming QC Phase

1. Define Requirements
(Purity, Quantity, Timeline)

2. Supplier Screening
(Review Tables, Check Catalogs)

3. Request Quotations & CoA
(Compare Price, Lead Time, Specs)

4. Select Supplier & Place PO

5. Receive Shipment
(Verify Documentation)

6. Perform Quality Control
(See Protocol 4.1)

7. Release to Inventory
(If QC Passes)

Pass

Quarantine / Reject
(If QC Fails)

Fail

Click to download full resolution via product page
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Caption: A robust workflow for procuring and qualifying chemical reagents.

Experimental Protocol: Incoming Quality Control
Verification
It is imperative to independently verify the identity and purity of each new batch of 4-
(Trifluoromethyl)cyclohexanone before its use in critical experiments. This protocol provides

a self-validating system to ensure material integrity.

Objective: To confirm the identity and assess the purity of a commercially supplied sample of 4-
(Trifluoromethyl)cyclohexanone.

Materials:

Commercial sample of 4-(Trifluoromethyl)cyclohexanone

Deuterated chloroform (CDCl₃) for NMR

Methanol or Acetonitrile (GC grade)

NMR tubes, vials, pipettes

Methodology:

Documentation Review & Physical Inspection:

Cross-reference the supplier's Certificate of Analysis (CoA) with the label on the container

(CAS number, lot number).

Visually inspect the liquid for any particulates or discoloration. It should be a clear,

colorless liquid.[2]

Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS):

Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable volatile solvent like

methanol.
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Inject 1 µL into a GC-MS system equipped with a standard non-polar column (e.g., DB-

5ms).

GC Program:

Initial Temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

Analysis: The primary peak should correspond to the expected retention time for the

compound. The integrated peak area provides the purity percentage. The mass spectrum

should show a molecular ion peak (or characteristic fragments) consistent with a

molecular weight of 166.14 g/mol .

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare an NMR sample by dissolving ~10-20 mg of the compound in ~0.6 mL of CDCl₃.

Acquire ¹H NMR and ¹⁹F NMR spectra.

Expected ¹H NMR Profile: The spectrum will show complex multiplets for the cyclohexane

ring protons. The integration should be consistent with the 9 protons on the ring.

Expected ¹⁹F NMR Profile: The spectrum should exhibit a singlet corresponding to the

three equivalent fluorine atoms of the -CF3 group. The absence of other significant peaks

in the ¹⁹F spectrum is a strong indicator of high purity with respect to fluorinated impurities.

Safety, Handling, and Storage
Proper handling and storage are paramount for user safety and maintaining the chemical's

integrity.

Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[12][13]

Avoid inhalation of vapors and contact with skin and eyes.[2][12]
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Storage: Store the compound in a tightly sealed container in a cool, dry place, away from

sources of ignition.[12][13] Recommended storage temperature is typically ambient room

temperature or refrigerated (10°C - 25°C).[2][9]

Hazards: The compound is classified as very toxic to aquatic life (H400).[5][8] Avoid release

into the environment and collect any spillage.[5][8] It may be a combustible liquid.[8]

Conclusion
4-(Trifluoromethyl)cyclohexanone is a commercially accessible and indispensable building

block for modern chemical synthesis, particularly in drug discovery. A successful research

outcome depends not only on innovative synthetic design but also on the quality of the starting

materials. By implementing a strategic sourcing workflow, engaging with reputable suppliers,

and performing rigorous in-house quality control, researchers can ensure the reliability and

reproducibility of their results, accelerating the path from discovery to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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